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Compound of Interest

Compound Name: Kv3 modulator 3

Cat. No.: B12421897 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Kv3 modulator 3. The following procedures are

designed to ensure the safe handling, use, and disposal of this potent neuroactive compound.

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for Kv3 modulator 3 is not publicly available, the

following information has been compiled from supplier data. Researchers should request a

comprehensive SDS from their supplier before use.

Property Value Source

Chemical Formula C₁₉H₁₈N₄O₃ Biosynth

Molecular Weight 350.4 g/mol Biosynth

CAS Number 1498186-01-8 Biosynth

General Description

A selective modulator of Kv3.1,

Kv3.2, and/or Kv3.3 voltage-

gated potassium channels.

MedChemExpress

Personal Protective Equipment (PPE)
The handling of Kv3 modulator 3 requires stringent adherence to PPE protocols to prevent

exposure through skin contact, inhalation, or ingestion.[1][2][3] The following PPE is mandatory
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when working with this compound in solid or solution form.
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PPE Category Item
Specifications and Best
Practices

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves.

The inner glove should be

tucked under the cuff of the lab

coat, and the outer glove

should be worn over the cuff.

[4] Change outer gloves every

30-60 minutes or immediately

upon known or suspected

contact with the compound.[5]

Body Protection

Disposable, solid-front, long-

sleeved gown resistant to

chemical permeation.

Gowns should have knit or

elastic cuffs. If a non-

disposable lab coat is used, it

should be laundered

professionally and not taken

home.

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A full-face shield

should be worn over goggles

when there is a significant risk

of splashes, such as during

bulk handling or spill cleanup.

Safety glasses with side

shields are not sufficient.

Respiratory Protection

An N95 or higher-rated

respirator is required when

handling the powdered form of

the compound or when there is

a risk of aerosol generation.

All respirator use requires prior

medical evaluation and fit-

testing. Work should ideally be

conducted within a certified

chemical fume hood or other

ventilated enclosure.
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Foot Protection Closed-toe, closed-heel shoes.

Disposable shoe covers

should be worn in the

designated handling area and

removed before exiting to

prevent the spread of

contamination.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical to minimize exposure and ensure the

integrity of experiments.

Preparation and Pre-Handling
Designated Area: All work with Kv3 modulator 3 must be conducted in a designated area,

such as a chemical fume hood or a powder containment hood. This area should be clearly

marked with appropriate hazard signage.

Review Safety Documents: Before beginning any new procedure, review this guide and the

supplier-provided SDS. Ensure all personnel are trained on the specific hazards and

handling requirements.

Assemble Materials: Gather all necessary equipment, including PPE, weighing papers,

spatulas, vials, and waste containers, before bringing the compound into the work area.

Weighing and Aliquoting (Solid Compound)
Ventilation: Perform all weighing of the powdered compound within a certified chemical fume

hood or a balance enclosure with appropriate exhaust ventilation.

Static Control: Use anti-static weigh boats or an ionizing bar to prevent dispersal of the fine

powder.

Technique: Handle the compound gently to avoid creating dust. Use a dedicated, clearly

labeled spatula.
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Cleaning: After weighing, carefully wipe down the balance and surrounding surfaces with a

suitable solvent (e.g., 70% ethanol) and dispose of the cleaning materials as hazardous

waste.

Solution Preparation
Solvent Addition: Add solvent to the vial containing the powdered compound slowly to avoid

splashing. Keep the container closed whenever possible.

Labeling: Clearly label all solutions with the compound name, concentration, solvent, date,

and appropriate hazard warnings.

Post-Handling and Decontamination
Surface Decontamination: At the end of each work session, thoroughly decontaminate all

surfaces and equipment in the designated area.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.
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Caption: Workflow for the safe handling of Kv3 modulator 3.
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Disposal Plan
Proper disposal of Kv3 modulator 3 and associated waste is essential to prevent

environmental contamination and accidental exposure.

Solid Waste: All disposable items that have come into contact with the compound, including

gloves, weigh boats, pipette tips, and paper towels, must be collected in a dedicated, clearly

labeled hazardous waste container.

Liquid Waste: Unused or waste solutions containing Kv3 modulator 3 should be collected in

a sealed, properly labeled hazardous waste container. Do not pour any solutions down the

drain.

Sharps Waste: Needles, syringes, or other sharps contaminated with the compound must be

disposed of in a designated sharps container for hazardous chemical waste.

Disposal Vendor: All hazardous waste must be disposed of through the institution's certified

hazardous waste management vendor. Follow all local, state, and federal regulations for

chemical waste disposal.

Signaling Pathway and Mechanism of Action
Kv3 channels are voltage-gated potassium channels that play a critical role in neuronal

function. They are characterized by their rapid activation and deactivation kinetics, which are

essential for sustaining high-frequency firing of action potentials in neurons like fast-spiking

GABAergic interneurons. By modulating these channels, Kv3 modulator 3 influences neuronal

excitability and the release of neurotransmitters. The activity of Kv3 channels can also be

regulated by intracellular signaling pathways, such as phosphorylation by protein kinases.
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Caption: Role of Kv3 channels in neuronal excitability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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